Cas no 67874-44-6 (bis(2-mercaptoethyl) 3,3'-thiobispropionate)

bis(2-mercaptoethyl) 3,3'-thiobispropionate structure
67874-44-6 structure
Product name:bis(2-mercaptoethyl) 3,3'-thiobispropionate
CAS No:67874-44-6
MF:C10H18O4S3
MW:298.442519664764
CID:967465
PubChem ID:105879

bis(2-mercaptoethyl) 3,3'-thiobispropionate Chemical and Physical Properties

Names and Identifiers

    • bis(2-mercaptoethyl) 3,3'-thiobispropionate
    • 2-sulfanylethyl 3-[3-oxo-3-(2-sulfanylethoxy)propyl]sulfanylpropanoate
    • NS00036244
    • Propanoic acid, 3,3'-thiobis-, bis(2-mercaptoethyl) ester
    • UNII-H56LN13OWO
    • bis(2-sulfanylethyl) 3,3'-sulfanediyldipropanoate
    • 67874-44-6
    • H56LN13OWO
    • EINECS 267-474-0
    • SCHEMBL331149
    • Bis(2-mercaptoethyl ester) 3,3'-thiodipropionic acid
    • BS-42781
    • DTXSID4070740
    • Bis-(2-mercaptoethyl)3,3'-thiobispropionate
    • Propanoic acid, 3,3'-thiobis-, 1,1'-bis(2-mercaptoethyl) ester
    • Bis(2-mercaptoethyl) 3,3'-thiodipropionate
    • 2-SULFANYLETHYL 3-{[3-OXO-3-(2-SULFANYLETHOXY)PROPYL]SULFANYL}PROPANOATE
    • FZSIEPOWYMJQCT-UHFFFAOYSA-N
    • Inchi: InChI=1S/C10H18O4S3/c11-9(13-3-5-15)1-7-17-8-2-10(12)14-4-6-16/h15-16H,1-8H2
    • InChI Key: FZSIEPOWYMJQCT-UHFFFAOYSA-N
    • SMILES: C(CSCCC(=O)OCCS)C(=O)OCCS

Computed Properties

  • Exact Mass: 298.036721
  • Monoisotopic Mass: 298.036721
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 12
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 79.9

Experimental Properties

  • Density: 1.23
  • Boiling Point: 437°C at 760 mmHg
  • Flash Point: 218.1°C
  • Refractive Index: 1.536

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